Cas no 1024741-92-1 (6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine)

6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine structure
1024741-92-1 structure
Product Name:6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine
CAS No:1024741-92-1
Molecular Formula:C7H6BrN3
Molecular Weight:212.046639919281
MDL:MFCD18906771
CID:4677303
PubChem ID:82660537

6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine Properties

Names and Identifiers

    • 6-bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine
    • FCH1347606
    • F95442
    • DB-207572
    • AKOS022976491
    • SCHEMBL16831533
    • 1024741-92-1
    • 6-bromo-3-methyltriazolo[1,5-a]pyridine
    • MDL: MFCD18906771
    • InChIKey: LANPIAKLVSACTR-UHFFFAOYSA-N
    • Inchi: 1S/C7H6BrN3/c1-5-7-3-2-6(8)4-11(7)10-9-5/h2-4H,1H3
    • SMILES: BrC1C=CC2=C(C)N=NN2C=1

Computed Properties

  • Exact Mass: 210.97451g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 210.97451g/mol
  • Heavy Atom Count: 11
  • Complexity: 153
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 30.2

6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
eNovation Chemicals LLC
D556179-250mg
6-Bromo-3-methyl[1,2,3]triazolo[1,5-a]pyridine
1024741-92-1 95%
250mg
$520
Matrix Scientific
153143-1g
6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine, 95%
1024741-92-1 95%
1g
$1074.00 2023-09-07

6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine Related Literature

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